Cas no 872183-40-9 (3-Allyl-5-ethoxy-4-methoxybenzaldehyde)

• Product Name: 3-Allyl-5-ethoxy-4-methoxybenzaldehyde
• CAS No: 872183-40-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD02629581
• CID: 1085885
• PubChem ID: 4766540
• Update Time: 2025-05-22

3-Allyl-5-ethoxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-5-ethoxy-4-methoxybenzaldehyde
• 3-allyl-5-ethoxy-4-methoxybenzaldehyde(SALTDATA: FREE)
• 3-ethoxy-4-methoxy-5-prop-2-enylbenzaldehyde
• MFCD02629581
• AKOS000290658
• DTXSID80406349
• CHEMBRDG-BB 6453644
• CS-0456754
• BS-36109
• 872183-40-9
• 3-ETHOXY-4-METHOXY-5-(PROP-2-EN-1-YL)BENZALDEHYDE

• MDL： MFCD02629581
• Inchi： 1S/C13H16O3/c1-4-6-11-7-10(9-14)8-12(16-5-2)13(11)15-3/h4,7-9H,1,5-6H2,2-3H3
• InChI Key： CRALELCIWHSMCO-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C=O)=CC(CC=C)=C1OC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.53
• PSA: 35.53000
• LogP: 2.63490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Allyl-5-ethoxy-4-methoxybenzaldehyde

Research Brief on 3-Allyl-5-ethoxy-4-methoxybenzaldehyde (CAS: 872183-40-9) in Chemical Biology and Pharmaceutical Applications

3-Allyl-5-ethoxy-4-methoxybenzaldehyde (CAS: 872183-40-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique allyl and methoxy functional groups, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and microbial infections.

One of the most notable aspects of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is its structural versatility, which allows for diverse chemical modifications. Researchers have leveraged this property to design and synthesize derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. This finding underscores its potential as a scaffold for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 3-Allyl-5-ethoxy-4-methoxybenzaldehyde has shown promise in anticancer research. A recent preclinical study highlighted its ability to modulate apoptosis-related proteins in cancer cell lines, suggesting a mechanism of action that could be exploited for targeted therapies. The compound's ability to penetrate cell membranes and interact with intracellular targets further enhances its appeal as a candidate for further investigation.

The synthesis and characterization of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde have also been refined in recent years. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. These advancements have facilitated its use in high-throughput screening assays, where it has been identified as a hit compound in several drug discovery campaigns.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde derivatives. Future research directions may include structure-activity relationship (SAR) studies to identify the most efficacious analogs, as well as in vivo studies to evaluate their safety and efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, 3-Allyl-5-ethoxy-4-methoxybenzaldehyde (CAS: 872183-40-9) represents a valuable chemical entity with broad potential in pharmaceutical research. Its multifaceted biological activities and synthetic adaptability make it a compelling subject for ongoing and future studies. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.